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Compound of Interest

Compound Name: Cyclohexyl nitrate

Cat. No.: B1605402

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for the use of Cyclohexyl nitrate, ensuring the protection of personnel and the
integrity of your research.

Immediate Safety and Hazard Information

Cyclohexyl nitrate is a chemical compound that requires careful handling due to its potential
health and safety risks. It is harmful if swallowed, causes skin and serious eye irritation, and
may cause respiratory irritation.[1] In the event of exposure, immediate action is critical.

Emergency Procedures
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Exposure Type

Immediate Action

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, including under the eyelids.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1]

Skin Contact

Take off immediately all contaminated clothing.
Wash off with soap and plenty of water. If skin

irritation occurs, get medical advice/attention.[1]

Move the person into fresh air. If not breathing,

Inhalation give artificial respiration. If breathing is difficult,
give oxygen. Consult a physician.[1]
Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion

mouth with water and consult a physician

immediately.[1]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory when handling

Cyclohexyl nitrate. The following table outlines the required PPE to prevent exposure.
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Protection Type Specific Equipment Purpose

Safety glasses with side-
) shields or chemical goggles. A To protect eyes from splashes
Eye/Face Protection ) ]
face shield may be required for  and vapors.

splash hazards.

Chemical-resistant gloves
) ] (e.g., Nitrile rubber). Alab coat  To prevent skin contact with
Skin Protection ) ) ]
or chemical-resistant apron the chemical.

must be worn.

Use in a well-ventilated area,
preferably a chemical fume
hood. If ventilation is o )
) ) ) To avoid inhalation of harmful
Respiratory Protection inadequate, a NIOSH-
) ) vapors.
approved respirator with
appropriate cartridges should

be used.

Operational Plan: Step-by-Step Handling and
Storage

A systematic approach to handling and storing Cyclohexyl nitrate is crucial for maintaining a
safe laboratory environment.

Handling Protocol

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible. Review the Safety Data Sheet (SDS) for Cyclohexyl nitrate.

o Engineering Controls: All work with Cyclohexyl nitrate should be conducted in a well-
ventilated chemical fume hood.

o Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.

» Dispensing: When transferring or dispensing the chemical, do so slowly and carefully to
avoid splashing. Use only non-sparking tools.
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e Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or
smoke in the laboratory.

Storage Plan

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
strong acids, strong bases, and reducing agents.

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.

Disposal Plan

Proper disposal of Cyclohexyl nitrate and its contaminated waste is a critical step in the
chemical's lifecycle to prevent environmental contamination and ensure regulatory compliance.

o Waste Identification: Cyclohexyl nitrate waste should be considered hazardous waste.

o Containerization: Collect waste in a designated, properly labeled, and sealed container that
is compatible with the chemical.

» Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
chemical name.

» Disposal Request: Follow your institution's hazardous waste disposal procedures. Contact
your Environmental Health and Safety (EHS) department for pickup and disposal. Do not
dispose of Cyclohexyl nitrate down the drain or in regular trash.

Quantitative Data

The following table summarizes key quantitative data for Cyclohexyl nitrate.
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Property Value
Molecular Formula CeH11NO3[2]
Molecular Weight 145.16 g/mol [2]
CAS Number 2108-66-9[2]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Cyclohexyl
nitrate, from receipt of the chemical to its final disposal.
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Caption: Workflow for the safe handling of Cyclohexyl nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Cyclohexyl Nitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605402#personal-protective-equipment-for-
handling-cyclohexyl-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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